![molecular formula C15H12Cl2O3 B1607984 Methyl 3-[(2,4-dichlorophenyl)methoxy]benzoate CAS No. 58041-99-9](/img/structure/B1607984.png)
Methyl 3-[(2,4-dichlorophenyl)methoxy]benzoate
Overview
Description
“Methyl 3-[(2,4-dichlorophenyl)methoxy]benzoate” is a chemical compound with the linear formula C15H12Cl2O3 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C13H10Cl2O3S/c1-17-13(16)12-11(4-5-19-12)18-7-8-2-3-9(14)6-10(8)15/h2-6H,7H2,1H3 .Physical And Chemical Properties Analysis
“this compound” is a solid substance . Its molecular weight is 311.1604 dalton .Scientific Research Applications
Phase Transition and Molecular Structure
A study focused on di-substituted derivatives related to Methyl 3-[(2,4-dichlorophenyl)methoxy]benzoate, investigating their mesomorphic properties through elemental analyses, NMR, FT-IR spectroscopy, and differential scanning calorimetry. It was found that the orientations and positions of di-laterally substituted groups significantly affect the molecular packing, geometrical, and thermal parameters of the compounds, highlighting the importance of structural arrangement in determining the properties of such derivatives (Fowzia S. Alamro et al., 2021).
Photopolymerization Initiators
Research into novel alkoxyamines bearing a chromophore group linked to the aminoxyl function, similar in structure to this compound, has shown their utility as photoiniters for nitroxide-mediated photopolymerization (NMP). These compounds decompose under UV irradiation to generate radicals, offering a pathway to control polymerization processes with light (Y. Guillaneuf et al., 2010).
Corrosion Inhibition
A theoretical study on the synthesis of methyl 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl) benzoate and ethyl 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl) benzoate, molecules with structural similarities to this compound, showed these compounds are effective inhibitors of mild steel corrosion in acidic environments. This suggests potential applications of such molecules in protecting industrial materials (N. Arrousse et al., 2021).
Fluorescence and Liquid Crystalline Properties
A series of methyl 4-(4-alkoxystyryl)benzoates, closely related to this compound, were synthesized and studied for their liquid crystalline and fluorescence properties. These compounds were found to be thermally stable and exhibited liquid crystalline behavior, indicating their potential for use in advanced material applications (Khushi Muhammad et al., 2016).
Photophysical Properties
The synthesis and study of methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate, with variations in the R group (including methoxy and cyano), provided insights into the luminescence properties of such compounds. The research indicated that substituent groups significantly influence the quantum yield and solvatochromic effects, suggesting applications in optoelectronics and as fluorescent markers (Soyeon Kim et al., 2021).
Safety and Hazards
properties
IUPAC Name |
methyl 3-[(2,4-dichlorophenyl)methoxy]benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2O3/c1-19-15(18)10-3-2-4-13(7-10)20-9-11-5-6-12(16)8-14(11)17/h2-8H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLXHDXRVKGTGOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)OCC2=C(C=C(C=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20363427 | |
Record name | Methyl 3-[(2,4-dichlorophenyl)methoxy]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20363427 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
58041-99-9 | |
Record name | Methyl 3-[(2,4-dichlorophenyl)methoxy]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20363427 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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